Cas no 899964-21-7 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide
• CAS No: 899964-21-7
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 5500133
• PubChem ID: 7656530
• Update Time: 2025-06-09

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide
• F2769-0115
• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide
• 899964-21-7
• AKOS016468556

• Inchi： 1S/C18H18N2O3/c21-17(16-4-2-10-23-16)19-14-7-8-15-13(11-14)3-1-9-20(15)18(22)12-5-6-12/h2,4,7-8,10-12H,1,3,5-6,9H2,(H,19,21)
• InChI Key： HMJROPYNTMGLIU-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1C2C=CC(=CC=2CCC1)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6Ų

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide

Comprehensive Overview of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide (CAS No. 899964-21-7)

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide (CAS No. 899964-21-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a tetrahydroquinoline core with furan-2-carboxamide and cyclopropanecarbonyl moieties. Such hybrid structures are increasingly explored for their potential in drug discovery, particularly in targeting enzymes and receptors implicated in inflammatory and metabolic disorders.

The compound's CAS No. 899964-21-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings. Its IUPAC name reflects the intricate bonding patterns, highlighting the cyclopropane and furan rings, which contribute to its stereochemical complexity. These features make it a subject of interest for computational chemists leveraging AI-driven molecular modeling tools to predict its bioactivity and pharmacokinetics.

Recent trends in drug development emphasize the importance of small-molecule modulators, and N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide aligns with this focus. Its potential applications span kinase inhibition and GPCR targeting, areas frequently searched by researchers optimizing therapies for oncology and CNS diseases. Notably, the furan-carboxamide segment is analogous to motifs found in FDA-approved drugs, underscoring its relevance in medicinal chemistry.

From a synthetic perspective, the compound's tetrahydroquinoline scaffold is accessible via multicomponent reactions, a green chemistry approach reducing waste. This resonates with the growing demand for sustainable synthesis methods, a hot topic in academic and industrial circles. Analytical techniques like HPLC-MS and NMR are essential for characterizing its purity, a concern frequently raised in pharmaceutical quality control forums.

In conclusion, CAS No. 899964-21-7 represents a promising candidate for further investigation, bridging structural novelty with therapeutic potential. Its study aligns with contemporary interests in precision medicine and computational drug design, making it a valuable subject for researchers navigating the intersection of chemistry and biology.